Cas no 13156-06-4 (1-(propan-2-yl)azetidin-3-ol)

1-(Propan-2-yl)azetidin-3-ol is a versatile heterocyclic compound featuring an azetidine ring substituted with a hydroxyl group at the 3-position and an isopropyl group at the 1-position. This structure imparts unique reactivity and functional group compatibility, making it valuable in pharmaceutical and agrochemical synthesis. The azetidine scaffold contributes to conformational rigidity, enhancing binding affinity in bioactive molecules, while the hydroxyl group offers a handle for further derivatization. Its compact ring system and polar functionality improve solubility and metabolic stability in drug development. The compound serves as a key intermediate in the preparation of nitrogen-containing heterocycles, enabling efficient access to structurally diverse targets.
1-(propan-2-yl)azetidin-3-ol structure
1-(propan-2-yl)azetidin-3-ol structure
Product Name:1-(propan-2-yl)azetidin-3-ol
CAS No:13156-06-4
MF:C6H13NO
MW:115.173521757126
MDL:MFCD16038651
CID:842885
PubChem ID:544677
Update Time:2025-05-27

1-(propan-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropylazetidin-3-ol
    • 1-(1-Methylethyl)azetidin-3-ol
    • 1-ISOPROPYL-3-AZETIDINOL
    • 1-propan-2-ylazetidin-3-ol
    • 1-isopropyl-azetidin-3-ol
    • 3-Azetidinol,1-(1-methylethyl)
    • 3-Azetidinol,1-isopropyl
    • 3-Azetidinol, 1-(1-Methylethyl)-
    • 1-(propan-2-yl)azetidin-3-ol
    • 3-Azetidinol, 1-isopropyl-
    • DTXSID60337783
    • MFCD16038651
    • 13156-06-4
    • DA-12398
    • AS-51071
    • CHEMBL4574046
    • N-Isopropyl-3-azetidinol
    • SCHEMBL414427
    • 3-hydroxy-1-iso-propylazetidine
    • AKOS005067691
    • 1-(iso-propyl)-3-azetidinol
    • CS-0053849
    • P11847
    • SB10486
    • 1-(isopropyl)-3-azetidinol
    • EN300-177530
    • MDL： MFCD16038651
    • Inchi： 1S/C6H13NO/c1-5(2)7-3-6(8)4-7/h5-6,8H,3-4H2,1-2H3
    • InChI Key： XSGMJDQRZDWEPW-UHFFFAOYSA-N
    • SMILES： OC1CN(C(C)C)C1

Computed Properties

  • Exact Mass: 115.10000
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.036
  • Boiling Point: 155.1 °C at 760 mmHg
  • Flash Point: 42.6 °C
  • PSA: 23.47000
  • LogP: 0.00920

1-(propan-2-yl)azetidin-3-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(propan-2-yl)azetidin-3-ol Pricemore >>

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